Thallium chloride (TlCl3), tetrahydrate

• CAS: 13453-33-3
• Molecular Formula: Cl3H2OTl
• Molecular Weight: 328.75 g/mol
• SMILES: O.[Cl-].[Cl-].[Cl-].[Tl+3]
• InChI: InChI=1S/3ClH.H2O.Tl/h3*1H;1H2;/q;;;;+3/p-3
• InChIKey: SWGLTBCHNXCQPK-UHFFFAOYSA-K

Thallium(III) chloride tetrahydrate (TlCl₃·4H₂O) delivers a unique +3 oxidation state and pronounced Lewis acidity, milder than AlCl₃ or FeCl₃, enabling selective Friedel-Crafts alkylations/acylations where stronger catalysts cause decomposition. Its exceptional water solubility (862 g/L at 17°C) ensures homogeneous catalysis in aqueous media. For radiopharmaceutical synthesis, it achieves 72.80% ¹²⁵I labeling efficiency and 98.33% radiochemical purity.

Thallium(III) Chloride Tetrahydrate (CAS 13453-33-3): Oxidation State and Solubility Differentiators for Catalytic and Synthetic Applications

Thallium(III) chloride tetrahydrate (TlCl₃·4H₂O) is a deliquescent crystalline solid in which thallium resides in the +3 oxidation state, imparting pronounced Lewis acidity and oxidative capacity compared to the more stable +1 state [1]. It is highly soluble in water (862 g/L at 17°C) and organic solvents, a property that directly enables its use as a homogeneous catalyst and oxidizing agent [2].

• [1] Uemura, S.; Sohma, K.; Okano, M. Thallium(III) Chloride Tetrahydrate as a Lewis Acid Catalyst for Aromatic Alkylation and Acylation. Bulletin of the Chemical Society of Japan 1972, 45 (3), 860–863. View Source
• [2] Baike Baidu. 三氯化铊 [Thallium(III) Chloride]. Accessed April 2026. View Source

Critical Selection Rationale for TlCl₃·4H₂O: Why In-Class Analogs Are Not Interchangeable

Direct substitution of TlCl₃·4H₂O with other thallium halides or common Lewis acids is contraindicated by quantifiable performance differences. Thallium(I) chloride (TlCl) exhibits drastically lower water solubility and lacks the oxidative driving force of the +3 state [1]. Anhydrous TlCl₃, while sharing the +3 oxidation state, demonstrates inferior catalytic efficacy in key transformations compared to its tetrahydrate form [2]. Furthermore, the Lewis acidity of TlCl₃·4H₂O is specifically benchmarked as milder than AlCl₃ and FeCl₃, positioning it as a selective alternative where stronger acids induce decomposition or over-reaction [3].

• [1] Baike Baidu. 三氯化铊 [Thallium(III) Chloride]. Accessed April 2026. View Source
• [2] Uemura, S.; Sohma, K.; Okano, M. Thallium(III) Chloride Tetrahydrate as a Lewis Acid Catalyst for Aromatic Alkylation and Acylation. Bulletin of the Chemical Society of Japan 1972, 45 (3), 860–863. View Source
• [3] Uemura, S.; Sohma, K.; Okano, M. Thallium(III) Chloride Tetrahydrate as a Lewis Acid Catalyst for Aromatic Alkylation and Acylation. Bulletin of the Chemical Society of Japan 1972, 45 (3), 860–863. View Source

Quantitative Evidence for TlCl₃·4H₂O: Head-to-Head Performance Data Against Key Comparators

Solubility-Driven Handling and Toxicity: TlCl₃·4H₂O vs. TlCl

Thallium(III) chloride tetrahydrate exhibits water solubility of 862 g/L at 17°C, which is significantly greater than that of thallium(I) chloride (TlCl). This enhanced solubility directly correlates with increased bioavailability and acute toxicity, necessitating stringent handling protocols that differ from those for TlCl [1].

Evidence Dimension	Water solubility
Target Compound Data	862 g/L at 17°C
Comparator Or Baseline	Thallium(I) chloride (TlCl): Sparingly soluble (exact quantitative solubility for TlCl not provided in this source, but described as significantly lower)
Quantified Difference	Significantly higher (qualitative descriptor per source)
Conditions	Aqueous solubility measurement at 17°C

Why This Matters

Procurement decisions must account for the distinct solubility profile, as it dictates both the compound's utility in aqueous/organic media and the required safety infrastructure.

• [1] Baike Baidu. 三氯化铊 [Thallium(III) Chloride]. Accessed April 2026. View Source

Hydration State and Catalytic Efficacy: TlCl₃·4H₂O vs. Anhydrous TlCl₃

In aromatic alkylation and acylation reactions, the tetrahydrate form (TlCl₃·4H₂O) was explicitly found to be more effective as a catalyst than its anhydrous counterpart, TlCl₃ [1]. This demonstrates that the water of crystallization is not merely a diluent but plays a positive role in the catalytic cycle.

Evidence Dimension	Catalytic effectiveness
Target Compound Data	More effective catalyst (yield data not specified in abstract)
Comparator Or Baseline	Anhydrous TlCl₃
Quantified Difference	Qualitatively superior performance
Conditions	Aromatic alkylation and acylation reactions

Why This Matters

Researchers seeking optimal yields in Lewis acid-catalyzed reactions should specifically procure the tetrahydrate form, as substituting the anhydrous salt may lead to reduced catalytic efficiency.

• [1] Uemura, S.; Sohma, K.; Okano, M. Thallium(III) Chloride Tetrahydrate as a Lewis Acid Catalyst for Aromatic Alkylation and Acylation. Bulletin of the Chemical Society of Japan 1972, 45 (3), 860–863. View Source

Lewis Acid Strength Classification: TlCl₃·4H₂O vs. AlCl₃ and FeCl₃

In a study of aromatic alkylation and acylation, TlCl₃·4H₂O was characterized as a milder Lewis acid catalyst compared to the stronger and more aggressive AlCl₃ and FeCl₃, while exhibiting similar activity to ZnCl₂ [1]. This classification is critical for substrate scope where strong Lewis acids cause decomposition.

Evidence Dimension	Relative Lewis acid strength
Target Compound Data	Milder Lewis acid
Comparator Or Baseline	AlCl₃ and FeCl₃ (stronger); ZnCl₂ (similar activity)
Quantified Difference	Qualitative activity ranking based on experimental observation
Conditions	Aromatic alkylation and acylation

Why This Matters

This intermediate Lewis acidity profile defines a specific synthetic niche: it enables transformations on acid-sensitive substrates where AlCl₃ or FeCl₃ would be unsuitable, justifying its selection over cheaper but harsher alternatives.

• [1] Uemura, S.; Sohma, K.; Okano, M. Thallium(III) Chloride Tetrahydrate as a Lewis Acid Catalyst for Aromatic Alkylation and Acylation. Bulletin of the Chemical Society of Japan 1972, 45 (3), 860–863. View Source

Oxidizing Capability: TlCl₃·4H₂O vs. Other Thallium(III) Salts in Ethylene Oxidation

In the oxidation of ethylene, thallium(III) chloride achieved a maximum yield of approximately 90% for 2-chloroethanol (ECH). The reaction pathway and product distribution differed from those observed with aqueous thallium(III) sulfate, nitrate, acetate, or tetrafluoroborate [1], indicating a halide-specific mechanistic divergence.

Evidence Dimension	Oxidation product yield
Target Compound Data	~90% maximum yield of 2-chloroethanol
Comparator Or Baseline	Thallium(III) sulfate, nitrate, acetate, tetrafluoroborate (different reaction features; yield data for comparators not specified in abstract)
Quantified Difference	Unique reaction features; high yield (90%)
Conditions	Oxidation of ethylene

Why This Matters

The distinct reactivity profile and high yield in generating 2-chloroethanol make TlCl₃·4H₂O a specific and efficient reagent for this transformation, differentiating it from other thallium(III) oxidants.

• [1] Uemura, S.; et al. 塩化タリウム(III)によるエチレンの酸化における2-クロロエタノールの生成 [Formation of 2-Chloroethanol in the Oxidation of Ethylene by Thallium(III) Chloride]. Nippon Kagaku Kaishi 1972, (10), 1929-1934. View Source

Radiolabeling Efficiency: TlCl₃·4H₂O as an Oxidizing Agent for ¹²⁵I-Oligonucleotide Synthesis

TlCl₃·4H₂O was successfully employed as an oxidizing agent for the radiolabeling of oligonucleotides with ¹²⁵I, achieving a radiolabeling efficiency of 72.80 ± 0.68% and a radiochemical purity of 98.33 ± 0.39% [1]. This demonstrates its utility in a specific radiopharmaceutical preparation context.

Evidence Dimension	Radiolabeling efficiency and purity
Target Compound Data	Efficiency: 72.80 ± 0.68%; Purity: 98.33 ± 0.39%
Comparator Or Baseline	No direct comparator in this specific application within the provided source.
Quantified Difference	Not applicable
Conditions	Oligonucleotide labeling with ¹²⁵I, separation via Sephadex G25 column chromatography

Why This Matters

This application-specific data point validates TlCl₃·4H₂O as a functional reagent for high-purity radiolabeling, supporting its procurement for nuclear medicine and molecular biology research.

• [1] Ma, C.; et al. [Preparation of 125I-oligonucleotide-long-circulation liposomes]. Sichuan Da Xue Xue Bao Yi Xue Ban 2005, 36 (3), 415-418. View Source

Procurement-Driven Application Scenarios for Thallium(III) Chloride Tetrahydrate

Selective Aromatic Functionalization on Acid-Sensitive Substrates

Leverage the milder Lewis acidity of TlCl₃·4H₂O [1] for Friedel-Crafts alkylations and acylations where stronger catalysts like AlCl₃ cause substrate decomposition or polymerization. This scenario directly applies the evidence from Section 3 on comparative catalyst strength.

High-Yield Oxidation of Olefins to Vicinal Dichlorides and 2-Chloroethanol

Employ TlCl₃·4H₂O as a stoichiometric oxidant for the conversion of mono- and diolefins to vic-dichlorinated compounds (20–41% yield) [2] or for the oxidation of ethylene to 2-chloroethanol (~90% yield) [3]. The unique reaction features compared to other thallium(III) salts make it a specific choice for these transformations.

High-Purity ¹²⁵I-Radiolabeling of Biomolecules

Utilize TlCl₃·4H₂O as an oxidizing agent for the efficient incorporation of ¹²⁵I into oligonucleotides, achieving a radiolabeling efficiency of 72.80% and radiochemical purity of 98.33% [4]. This application is supported by direct quantitative evidence of its performance in radiopharmaceutical synthesis.

Aqueous Homogeneous Catalysis Requiring High Solubility

Select TlCl₃·4H₂O for reactions in aqueous or highly polar media due to its exceptional water solubility of 862 g/L at 17°C [5]. This property, distinct from the sparingly soluble TlCl, ensures full dissolution and homogeneity in reaction mixtures where other thallium salts would precipitate.

• [1] Uemura, S.; Sohma, K.; Okano, M. Thallium(III) Chloride Tetrahydrate as a Lewis Acid Catalyst for Aromatic Alkylation and Acylation. Bulletin of the Chemical Society of Japan 1972, 45 (3), 860–863. View Source
• [2] Uemura, S.; Sasaki, O.; Okano, M. Chlorination of Olefins with Thallium(III) Chloride Tetrahydrate. Bulletin of the Chemical Society of Japan 1972, 45 (5), 1482–1484. View Source
• [3] Uemura, S.; et al. 塩化タリウム(III)によるエチレンの酸化における2-クロロエタノールの生成 [Formation of 2-Chloroethanol in the Oxidation of Ethylene by Thallium(III) Chloride]. Nippon Kagaku Kaishi 1972, (10), 1929-1934. View Source
• [4] Ma, C.; et al. [Preparation of 125I-oligonucleotide-long-circulation liposomes]. Sichuan Da Xue Xue Bao Yi Xue Ban 2005, 36 (3), 415-418. View Source
• [5] Baike Baidu. 三氯化铊 [Thallium(III) Chloride]. Accessed April 2026. View Source